Cas no 474961-94-9 ([2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate)

[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate is a specialized organic compound featuring a benzhydrylamino core linked to a 2-formylphenoxyacetate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing complex molecular frameworks. The presence of both amide and ester functionalities enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. The formyl group offers a reactive site for further derivatization, enabling selective modifications. Its benzhydryl component may contribute to steric and electronic effects, influencing reaction pathways. This compound is suited for applications requiring precise control over molecular architecture, such as targeted drug design or advanced material development. Proper handling under inert conditions is recommended due to potential sensitivity.
[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate structure
474961-94-9 structure
Product Name:[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate
CAS No:474961-94-9
MF:C24H21NO5
MW:403.427246809006
CID:5454024
PubChem ID:2396311
Update Time:2025-11-02

[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • 2-[(Diphenylmethyl)amino]-2-oxoethyl 2-(2-formylphenoxy)acetate
    • Z18440631
    • AKOS001043858
    • UPCMLD0ENAT0519-9658:001
    • 474961-94-9
    • [(diphenylmethyl)carbamoyl]methyl 2-(2-formylphenoxy)acetate
    • EN300-1186889
    • [2-(benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate
    • [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate
    • Inchi: 1S/C24H21NO5/c26-15-20-13-7-8-14-21(20)29-17-23(28)30-16-22(27)25-24(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-15,24H,16-17H2,(H,25,27)
    • InChI Key: VUGYPUITAYFUFG-UHFFFAOYSA-N
    • SMILES: O(C(COC1C=CC=CC=1C=O)=O)CC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 403.14197277g/mol
  • Monoisotopic Mass: 403.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 649.2±55.0 °C(Predicted)
  • pka: 12.68±0.46(Predicted)

[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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474961-94-9 90%
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Enamine
EN300-1186889-50mg
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Additional information on [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate

Comprehensive Overview of [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate (CAS No. 474961-94-9)

[2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate is a specialized chemical compound with the CAS number 474961-94-9. This compound has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential applications. The molecular structure combines a benzhydrylamino group with a formylphenoxy acetate moiety, making it a versatile intermediate in synthetic chemistry.

The compound's chemical properties include a molecular weight of approximately 407.44 g/mol and a complex structure that facilitates its use in various organic synthesis reactions. Researchers have explored its role in the development of novel pharmaceutical intermediates, particularly in the synthesis of bioactive molecules. Its formyl group and acetate ester functionality make it a valuable building block for designing more complex chemical entities.

In recent years, the demand for high-purity chemical intermediates like [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate has surged, driven by advancements in drug discovery and personalized medicine. This compound is often utilized in peptide synthesis and bioconjugation techniques, where its reactive groups enable efficient coupling reactions. Its stability under various conditions also makes it suitable for long-term storage and large-scale production.

One of the most frequently asked questions about CAS 474961-94-9 is its solubility profile. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but limited solubility in water. This characteristic is crucial for researchers planning to use it in aqueous or mixed-solvent systems. Additionally, its melting point and thermal stability have been studied to ensure compatibility with high-temperature reactions.

The safety and handling of [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and eye protection, are recommended. Proper ventilation and storage conditions (e.g., in a cool, dry place) are essential to maintain its integrity over time.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers and research laboratories. Its price and availability can vary depending on the purity grade and quantity required. Researchers often seek custom synthesis services to obtain tailored versions of this intermediate for specific projects. The growing interest in targeted drug delivery systems and biocompatible materials has further amplified its relevance in the scientific community.

In summary, [2-(Benzhydrylamino)-2-oxoethyl] 2-(2-formylphenoxy)acetate (CAS 474961-94-9) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, combined with its applicability in cutting-edge scientific endeavors, make it a valuable asset for researchers worldwide. As the demand for innovative chemical intermediates continues to rise, this compound is poised to play a pivotal role in shaping the future of drug development and biochemical engineering.

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